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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of Tyrphostin AG 112 in Dimethyl Sulfoxide (DMSO). Tyrphostin AG 112 is a known
inhibitor of Epidermal Growth Factor Receptor (EGFR) phosphorylation, making it a valuable
tool in cancer research and drug development.[1] Adherence to proper preparation and storage

techniques is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Chemical and Physical Properties

A summary of the key quantitative data for Tyrphostin AG 112 is presented in the table below

for easy reference.

Property Value Source
Molecular Weight 236.23 g/mol [1]
Solubility in DMSO 125 mg/mL [1]
Molar Solubility in DMSO 529.15 mM [1]

Experimental Protocols
Materials and Equipment
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e Tyrphostin AG 112 powder

e Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» \Vortex mixer

 Ultrasonic bath

o Calibrated micropipettes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many laboratory applications. Adjustments can be made based on specific
experimental needs.

» Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and readily accessible. Wear appropriate PPE.

e Weighing Tyrphostin AG 112: Carefully weigh out the desired amount of Tyrphostin AG
112 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 2.36 mg of the compound.

e Solubilization in DMSO:

o Transfer the weighed Tyrphostin AG 112 powder into a sterile microcentrifuge tube or
vial.

o Add the calculated volume of fresh, anhydrous DMSO. For 2.36 mg of powder to make a
10 mM solution, add 1 mL of DMSO.
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o Itis highly recommended to use a newly opened bottle of anhydrous DMSO, as the
solvent is hygroscopic and absorbed water can affect the solubility and stability of the
compound.

e Dissolution:
o Tightly cap the tube and vortex thoroughly for at least 30 seconds.

o If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10
minutes, or until the solution is clear.[1] Visually inspect the solution against a light source
to ensure no solid particles remain.

o Storage:

o Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]

Storage
Dissolution
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Workflow for Tyrphostin AG 112 Stock Solution Preparation.
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Application Notes
Determining Working Concentrations

While Tyrphostin AG 112 is known to inhibit EGFR phosphorylation, the specific half-maximal
inhibitory concentration (IC50) for this compound is not readily available in the public domain.
For other members of the tyrphostin family, such as Tyrphostin AG1112, the IC50 for EGFR
inhibition has been reported to be 15 puM.[2] However, it is crucial to experimentally determine
the optimal working concentration for Tyrphostin AG 112 in your specific assay and cell line.

It is recommended to perform a dose-response experiment to determine the effective
concentration range. A starting point for such an experiment could be a serial dilution from a
high concentration (e.g., 100 uM) downwards.

Use in Cell-Based Assays

When preparing working solutions for cell-based assays from the DMSO stock, it is important to
ensure that the final concentration of DMSO in the cell culture medium is kept low (typically
below 0.5%) to avoid solvent-induced cytotoxicity. A preliminary experiment to determine the
tolerance of your specific cell line to DMSO is advisable.
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Mechanism of Action of Tyrphostin AG 112.

Stability and Handling

¢ Tyrphostin AG 112 stock solutions in DMSO are stable for up to 6 months when stored at
-80°C and for up to 1 month at -20°C.[1]

+ Avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.
Aliquoting into single-use volumes is the best practice.

+ Before use, thaw the frozen aliquot at room temperature and ensure it is completely
dissolved by vortexing gently.
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By following these detailed protocols and application notes, researchers, scientists, and drug
development professionals can confidently prepare and utilize Tyrphostin AG 112 stock
solutions for their experimental needs, ensuring the integrity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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